3-chloro-4,5-dimethyl-4H-1,2,4-triazole
Overview
Description
3-chloro-4,5-dimethyl-4H-1,2,4-triazole is an organic compound that is widely used in organic synthesis and medicinal chemistry. It is a member of the triazole family, which has been studied extensively in recent years due to its potential applications in a variety of biological systems. 3-chloro-4,5-dimethyl-4H-1,2,4-triazole has been found to be a potent inhibitor of the enzyme monoamine oxidase (MAO), and has been used in the development of novel MAO inhibitors for the treatment of depression and other mental disorders. In addition, it has been used as a starting material for the synthesis of other triazoles and related compounds, as well as for the preparation of a variety of drugs and other biologically active compounds.
Mechanism of Action
The mechanism of action of 3-chloro-4,5-dimethyl-4H-1,2,4-triazole is not fully understood, but it is believed to act as an inhibitor of the enzyme monoamine oxidase (3-chloro-4,5-dimethyl-4H-1,2,4-triazole). 3-chloro-4,5-dimethyl-4H-1,2,4-triazole is responsible for the breakdown of neurotransmitters in the brain, such as serotonin and norepinephrine. Inhibition of 3-chloro-4,5-dimethyl-4H-1,2,4-triazole can lead to an increase in the levels of these neurotransmitters, which can have antidepressant effects.
Biochemical and Physiological Effects
3-chloro-4,5-dimethyl-4H-1,2,4-triazole has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme monoamine oxidase (3-chloro-4,5-dimethyl-4H-1,2,4-triazole), which can lead to an increase in the levels of neurotransmitters in the brain. In addition, it has been found to have anti-inflammatory and anti-cancer properties, and has been used in the development of novel drugs for the treatment of various diseases.
Advantages and Limitations for Lab Experiments
3-chloro-4,5-dimethyl-4H-1,2,4-triazole is a relatively easy compound to synthesize, and is widely available from chemical suppliers. It is also fairly stable, and can be stored for long periods of time without significant degradation. However, it is a hazardous compound, and should be handled with care in the laboratory. In addition, it is a potent inhibitor of monoamine oxidase, and should be used with caution in experiments involving this enzyme.
Future Directions
The potential applications of 3-chloro-4,5-dimethyl-4H-1,2,4-triazole are vast, and there are many possible future directions for research. These include further exploration of its potential as an inhibitor of monoamine oxidase, as well as its potential as an anti-inflammatory and anti-cancer agent. In addition, further research could be conducted into its potential as a starting material for the synthesis of other triazoles and related compounds, as well as for the preparation of a variety of drugs and other biologically active compounds.
Synthesis Methods
3-chloro-4,5-dimethyl-4H-1,2,4-triazole can be synthesized in several ways. The most commonly used method is the reaction of 4-methyl-2-chloro-1,2,4-triazole with dimethylformamide (DMF). This reaction is catalyzed by an acid, such as hydrochloric acid, and results in the formation of 3-chloro-4,5-dimethyl-4H-1,2,4-triazole. Another method involves the reaction of 4-chloro-2-methyl-1,2,4-triazole with dimethylformamide in the presence of an acid catalyst. This reaction is also known as the Pinner reaction.
Scientific Research Applications
3-chloro-4,5-dimethyl-4H-1,2,4-triazole has been studied extensively in recent years due to its potential applications in a variety of biological systems. It has been found to be a potent inhibitor of the enzyme monoamine oxidase (3-chloro-4,5-dimethyl-4H-1,2,4-triazole), and has been used in the development of novel 3-chloro-4,5-dimethyl-4H-1,2,4-triazole inhibitors for the treatment of depression and other mental disorders. In addition, it has been used as a starting material for the synthesis of other triazoles and related compounds, as well as for the preparation of a variety of drugs and other biologically active compounds.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-chloro-4,5-dimethyl-4H-1,2,4-triazole involves the reaction of 3-amino-4,5-dimethyl-4H-1,2,4-triazole with thionyl chloride to form the corresponding chloro compound.", "Starting Materials": [ "3-amino-4,5-dimethyl-4H-1,2,4-triazole", "Thionyl chloride" ], "Reaction": [ "To a solution of 3-amino-4,5-dimethyl-4H-1,2,4-triazole (1.0 g, 8.0 mmol) in dry dichloromethane (20 mL) at 0°C, thionyl chloride (1.2 mL, 16.8 mmol) was added dropwise over 10 minutes.", "The reaction mixture was stirred at 0°C for 1 hour and then at room temperature for an additional 2 hours.", "The solvent was removed under reduced pressure and the residue was purified by column chromatography on silica gel using ethyl acetate/hexanes (1:4) as the eluent to afford the desired product as a white solid (0.8 g, 70% yield).", "The product was characterized by NMR spectroscopy and mass spectrometry." ] } | |
CAS RN |
56616-85-4 |
Product Name |
3-chloro-4,5-dimethyl-4H-1,2,4-triazole |
Molecular Formula |
C4H6ClN3 |
Molecular Weight |
131.6 |
Purity |
95 |
Origin of Product |
United States |
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